6-Amino-1,2-dithiolo[4,3-b]pyrrol-5(4H)-one; 4-Me, N6-butanoyl Chemical and Physical Properties

Names and Identifiers

- 6-Amino-1,2-dithiolo[4,3-b]pyrrol-5(4H)-one; 4-Me, N6-butanoyl
- Inchi： 1S/C10H12N2O2S2/c1-3-4-7(13)11-8-9-6(5-15-16-9)12(2)10(8)14/h5H,3-4H2,1-2H3,(H,11,13)
- InChI Key： QIJIZYBAHPRLHJ-UHFFFAOYSA-N
- SMILES： CCCC(NC1C(=O)N(C)C2C=1SSC=2)=O

6-Amino-1,2-dithiolo[4,3-b]pyrrol-5(4H)-one; 4-Me, N6-butanoyl Production Method

Production Method 1

56-86-0

112843-01-3

482656-54-2

482656-55-3

87-11-6

Reaction Conditions

1.1 Reagents: Glucose , Calcium carbonate , Sodium hydroxide , Sulfuric acid magnesium salt (1:1) , Sodium chloride , Dipotassium phosphate , Monopotassium phosphate , Ammonium sulfate Solvents: Water ; 72 h, pH 7.0, 30 °C

Reference

Nutritional requirements for the production of dithiolopyrrolone antibiotics by Saccharothrix algeriensis NRRL B-24137

Bouras, Noureddine; et al, Enzyme and Microbial Technology, 2006, 39(7), 1423-1429

Production Method 2

147-85-3

112843-01-3

482656-54-2

482656-55-3

87-11-6

Reaction Conditions

1.1 Reagents: Glucose , Calcium carbonate , Sodium hydroxide , Sulfuric acid magnesium salt (1:1) , Sodium chloride , Dipotassium phosphate , Monopotassium phosphate , Ammonium sulfate Solvents: Water ; 72 h, pH 7.0, 30 °C

Reference

Nutritional requirements for the production of dithiolopyrrolone antibiotics by Saccharothrix algeriensis NRRL B-24137

Bouras, Noureddine; et al, Enzyme and Microbial Technology, 2006, 39(7), 1423-1429

Production Method 3

583-93-7

112843-01-3

39859-18-2

482656-54-2

482656-55-3

87-11-6

Reaction Conditions

1.1 Reagents: Glucose , Calcium carbonate , Sodium hydroxide , Sulfuric acid magnesium salt (1:1) , Sodium chloride , Dipotassium phosphate , Monopotassium phosphate , Ammonium sulfate Solvents: Water ; 72 h, pH 7.0, 30 °C

Reference

Nutritional requirements for the production of dithiolopyrrolone antibiotics by Saccharothrix algeriensis NRRL B-24137

Bouras, Noureddine; et al, Enzyme and Microbial Technology, 2006, 39(7), 1423-1429

Production Method 4

657-27-2

112843-01-3

39859-18-2

482656-54-2

482656-55-3

87-11-6

Reaction Conditions

1.1 Reagents: Glucose , Calcium carbonate , Sodium hydroxide , Sulfuric acid magnesium salt (1:1) , Sodium chloride , Dipotassium phosphate , Monopotassium phosphate , Ammonium sulfate Solvents: Water ; 72 h, pH 7.0, 30 °C

Reference

Nutritional requirements for the production of dithiolopyrrolone antibiotics by Saccharothrix algeriensis NRRL B-24137

Bouras, Noureddine; et al, Enzyme and Microbial Technology, 2006, 39(7), 1423-1429

6-Amino-1,2-dithiolo[4,3-b]pyrrol-5(4H)-one; 4-Me, N6-butanoyl Raw materials

6-Amino-1,2-dithiolo[4,3-b]pyrrol-5(4H)-one; 4-Me, N6-butanoyl Preparation Products

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides

Cas no 112843-01-3 (6-Amino-1,2-dithiolo[4,3-b]pyrrol-5(4H)-one; 4-Me, N6-butanoyl)

6-Amino-1,2-dithiolo[4,3-b]pyrrol-5(4H)-one; 4-Me, N6-butanoyl Chemical and Physical Properties

Names and Identifiers

6-Amino-1,2-dithiolo[4,3-b]pyrrol-5(4H)-one; 4-Me, N6-butanoyl Production Method

Production Method 1

Production Method 2

Production Method 3

Production Method 4

6-Amino-1,2-dithiolo[4,3-b]pyrrol-5(4H)-one; 4-Me, N6-butanoyl Raw materials

6-Amino-1,2-dithiolo[4,3-b]pyrrol-5(4H)-one; 4-Me, N6-butanoyl Preparation Products

6-Amino-1,2-dithiolo[4,3-b]pyrrol-5(4H)-one; 4-Me, N6-butanoyl Related Literature

Related Categories

112843-01-3 (6-Amino-1,2-dithiolo[4,3-b]pyrrol-5(4H)-one; 4-Me, N6-butanoyl) Related Products